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Compound of Interest

Compound Name: 3-Methyl-N-methylbenzylamine

Cat. No.: B1314595 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Physicochemical Data
3-Methyl-N-methylbenzylamine is a substituted aromatic amine with applications as a

building block in organic synthesis. The fundamental molecular properties of this compound are

summarized below.

Property Value Citation

Molecular Formula C₉H₁₃N [1][2]

Molecular Weight 135.21 g/mol [1][2]

IUPAC Name
N-methyl-1-(3-

methylphenyl)methanamine
[1]

CAS Number 39180-84-2 [1]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Methyl-N-
methylbenzylamine are not readily available in the provided search results, its structure as a

secondary benzylamine suggests common synthetic routes. A plausible approach is the N-
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methylation of 3-methylbenzylamine or the reductive amination of 3-methylbenzaldehyde with

methylamine.

Conceptual Experimental Workflow: Reductive Amination

The synthesis of secondary amines like 3-Methyl-N-methylbenzylamine can often be

achieved through reductive amination. This process involves the reaction of an aldehyde (3-

methylbenzaldehyde) with a primary amine (methylamine) to form an intermediate imine, which

is then reduced to the target secondary amine.

General Protocol Outline (Adapted from similar syntheses):

Imine Formation: 3-methylbenzaldehyde is dissolved in a suitable solvent (e.g., methanol or

dichloromethane). An equimolar amount of methylamine (often as a solution in a solvent) is

added. The reaction is stirred, sometimes with a dehydrating agent, to form the N-methyl-1-

(3-methylphenyl)methanimine intermediate.

Reduction: A reducing agent, such as sodium borohydride, is carefully added to the reaction

mixture. The imine is reduced to the secondary amine, 3-Methyl-N-methylbenzylamine.

Workup and Purification: The reaction is quenched, and the product is extracted using an

organic solvent. The organic layer is then washed, dried, and the solvent is evaporated. The

final product can be purified by distillation under reduced pressure.

Diagram of General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-Methyl-N-methylbenzylamine via reductive

amination.

Analytical Methodologies
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The characterization and purity assessment of 3-Methyl-N-methylbenzylamine and related

compounds can be performed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): A study on the separation of

benzylamines demonstrated the use of a mixed-mode Primesep C column.[3] The method

allows for tunable retention control by altering the water/acetonitrile ratio in the mobile phase,

which affects a combination of cation exchange, complex formation, and hydrophobic

interactions.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common technique for the

identification and quantification of volatile and semi-volatile organic compounds like 3-
Methyl-N-methylbenzylamine.
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Caption: Logical workflow for the analytical characterization of a synthesized chemical

compound.

Biological Context and Potential Relevance
While no specific signaling pathways involving 3-Methyl-N-methylbenzylamine have been

detailed in the provided search results, the broader class of benzylamines has relevance in
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medicinal chemistry and biological studies. For instance, N-methylbenzylamine has been

identified as a potential biomarker in carrots.[4]

A study on the fungus Aspergillus terreus demonstrated its ability to perform N-demethylation

on a structurally similar compound, N,N,3-trimethylbenzenamine, to produce N,3-

dimethylbenzenamine.[5] This suggests that 3-Methyl-N-methylbenzylamine could potentially

be a substrate for or a product of microbial or enzymatic biotransformations, a consideration for

researchers in drug metabolism and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.medchemexpress.com/n-methylbenzylamine.html
https://www.ftb.com.hr/images/pdfarticles/2011/October-December/ftb_49-4_460.pdf
https://www.benchchem.com/product/b1314595?utm_src=pdf-body
https://www.benchchem.com/product/b1314595?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-N-methylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-N-methylbenzylamine
https://www.scbt.com/p/3-methyl-n-methylbenzylamine-39180-84-2
https://sielc.com/compound-n-methylbenzylamine
https://www.medchemexpress.com/n-methylbenzylamine.html
https://www.ftb.com.hr/images/pdfarticles/2011/October-December/ftb_49-4_460.pdf
https://www.benchchem.com/product/b1314595#3-methyl-n-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1314595#3-methyl-n-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1314595#3-methyl-n-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1314595#3-methyl-n-methylbenzylamine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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